Cas no 104942-58-7 (1H-Purine-1,2-diamine)

• Product Name: 1H-Purine-1,2-diamine
• CAS No: 104942-58-7
• MF: C₅H₆N₆
• MW: 150.141338825226
• CID: 126550
• PubChem ID: 135813677
• Update Time: 2025-04-18

1H-Purine-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-1,2-diamine
• 1H-Purine-1,2-diamine(9CI)
• purine-1,2-diamine
• 1,2-diamino-purine
• 2-imino-7H-purin-1-amine
• 104942-58-7
• SCHEMBL4440111
• DTXSID10626770

• Inchi： 1S/C5H6N6/c6-5-10-4-3(1-11(5)7)8-2-9-4/h1-2H,7H2,(H2,6,8,9,10)
• InChI Key： OMXQCGKNMSNBFH-UHFFFAOYSA-N
• SMILES： N1(C(=N)N=C2C(=C1)NC=N2)N

Computed Properties

• Exact Mass: 150.06558
• Monoisotopic Mass: 150.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 92.36
• LogP: -0.36640